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Compound of Interest

Compound Name: 1-Amino-2-phenyl-propan-2-ol

Cat. No.: B1280110

An In-depth Technical Guide on the Solubility and Stability of 1-Amino-2-phenyl-propan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Amino-2-phenyl-propan-2-ol is a versatile amino alcohol with applications in
pharmaceutical and fine chemical synthesis.[1] Its structure, featuring a phenyl group and an
amino alcohol moiety, suggests its utility as an intermediate in the creation of more complex
molecules, including optically active compounds crucial for the pharmaceutical industry.[1] A
thorough understanding of the solubility and stability of this compound is paramount for its
effective use in research and development, particularly in areas such as formulation
development, process chemistry, and regulatory compliance.

This technical guide provides a comprehensive overview of the known solubility and stability
characteristics of 1-Amino-2-phenyl-propan-2-ol. Due to a scarcity of publicly available
quantitative data for this specific molecule, this guide also furnishes detailed, best-practice
experimental protocols for determining these critical physicochemical properties, based on
established international guidelines.

Physicochemical Properties

A summary of the basic physicochemical properties of 1-Amino-2-phenyl-propan-2-ol is
provided below.
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Property Value Source

Molecular Formula CoH13NO --INVALID-LINK--[2]
Molecular Weight 151.21 g/mol --INVALID-LINK--[2]
Appearance White solid --INVALID-LINK--[1]
Computed LogP 0.8528 --INVALID-LINK--[2]

Topological Polar Surface Area

46.25 Az ~INVALID-LINK--[2]
(TPSA)

Solubility Profile

Specific quantitative solubility data for 1-Amino-2-phenyl-propan-2-ol in various solvents is
not extensively documented in publicly available literature. However, based on its chemical
structure and available qualitative descriptions, a general solubility profile can be inferred.

Qualitative Solubility: The presence of a phenyl group enhances its solubility in organic
solvents.[1] The amino and hydroxyl groups suggest some degree of agueous solubility, which
would be pH-dependent.

Predicted Solubility Behavior: The computed LogP value of 0.8528 suggests that the
compound is moderately lipophilic.[2] This indicates that it is likely to have good solubility in a
range of organic solvents and some, though potentially limited, solubility in aqueous media.
The basic amino group implies that its agueous solubility will increase at lower pH due to the
formation of a more soluble salt.

Experimental Protocol for Equilibrium Solubility
Determination

To obtain definitive quantitative solubility data, a standardized experimental protocol such as
the shake-flask method is recommended. The following protocol is adapted from World Health
Organization (WHO) guidelines for active pharmaceutical ingredients (APIs).

Objective: To determine the equilibrium solubility of 1-Amino-2-phenyl-propan-2-ol in various
solvents at a controlled temperature.
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Materials and Equipment:

1-Amino-2-phenyl-propan-2-ol

Selected solvents (e.g., Water, 0.1 N HCI, pH 4.5 Acetate Buffer, pH 6.8 Phosphate Buffer,
Ethanol, Methanol, Acetonitrile, Dimethyl Sulfoxide)

Scintillation vials or flasks with screw caps
Orbital shaker with temperature control
Calibrated pH meter

Syringe filters (e.g., 0.45 um PTFE or PVDF)

High-Performance Liquid Chromatography (HPLC) system with UV detector or other suitable
analytical instrument

Analytical balance

Methodology:

Preparation: Add an excess amount of 1-Amino-2-phenyl-propan-2-ol to a series of vials,
each containing a known volume of the selected solvent. The excess solid is crucial to
ensure that saturation is reached.

Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant
temperature (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined period (e.g., 24-
48 hours) to ensure equilibrium is reached. Preliminary experiments may be needed to
determine the time to reach equilibrium.

Sample Collection and Preparation: After equilibration, allow the vials to stand undisturbed
for a short period to let the excess solid settle. Carefully withdraw a sample from the
supernatant using a syringe. Immediately filter the sample through a syringe filter to remove
any undissolved particles.

Dilution: Accurately dilute the filtered sample with a suitable solvent (usually the mobile
phase for HPLC analysis) to a concentration within the calibrated range of the analytical
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method.

o Quantification: Analyze the diluted samples using a validated analytical method, such as
HPLC-UV, to determine the concentration of 1-Amino-2-phenyl-propan-2-ol.

o Data Reporting: The solubility is reported in units such as mg/mL or g/L. For aqueous
solutions, the pH of the saturated solution should also be measured and reported.
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Caption: Experimental workflow for shake-flask solubility determination.

Stability Profile

A comprehensive stability profile for 1-Amino-2-phenyl-propan-2-ol is not readily available.
Stability is a critical parameter that can be influenced by factors such as temperature, pH, light,
and the presence of other chemical species.

lllustrative Stability Data of a Related Compound

While specific data for the target compound is lacking, a study on a closely related molecule,
(1R,2S)-(-)-2-methylamino-1-phenyl-1-propanol hydrochloride (MPPH), provides valuable
insight into its stability in biological matrices. The stability was assessed in plasma and urine
samples inoculated with Escherichia coli and stored under different conditions.[3]

Table 1: Stability of (1R,2S)-(-)-2-methylamino-1-phenyl-1-propanol hydrochloride in Biological
Matrices[3]

Matrix Storage Condition Duration Remaining
Compound (%)
Plasma 37°C 48 hours Stable
Urine 37°C 48 hours ~89%
Plasma -20 °C 1 month ~93%
Urine -20 °C 1 month ~89%
Plasma -20 °C 6 months <70%
Urine -20 °C 6 months <30%

This data indicates that the compound is significantly less stable in urine compared to plasma,
and long-term frozen storage leads to substantial degradation in both matrices, which is
exacerbated in urine.[3] While not directly transferable, this suggests that 1-Amino-2-phenyl-
propan-2-ol may also be susceptible to degradation, particularly in non-sterile aqueous
environments or during long-term storage.
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Potential Degradation Pathways

Based on the structure of 1-Amino-2-phenyl-propan-2-ol, several degradation pathways can
be anticipated:

» Oxidation: The amino group can be susceptible to oxidation, which can be accelerated by the
presence of metal ions or exposure to atmospheric oxygen.[4]

o Thermal Degradation: At elevated temperatures, molecules can undergo decomposition. For
amino alcohols, this can involve dehydration or other rearrangement reactions.

o Photodegradation: Exposure to UV or visible light can lead to the degradation of compounds
with chromophores, such as the phenyl group in this molecule.

Experimental Protocols for Stability Testing

To rigorously evaluate the stability of 1-Amino-2-phenyl-propan-2-ol, a series of studies
including forced degradation and long-term stability testing should be conducted as per ICH
guidelines.

The purpose of forced degradation is to identify potential degradation products and to develop
a stability-indicating analytical method capable of separating the parent compound from its
degradants.

Methodology:

Acid Hydrolysis: Treat a solution of the compound with an acid (e.g., 0.1 N HCI) at an
elevated temperature (e.g., 60-80 °C).

o Base Hydrolysis: Treat a solution of the compound with a base (e.g., 0.1 N NaOH) at an
elevated temperature.

o Oxidation: Treat a solution of the compound with an oxidizing agent (e.g., 3% H202) at room
temperature or slightly elevated temperature.

o Thermal Degradation: Expose the solid compound and a solution to high temperatures (e.g.,
80-100 °C).
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o Photostability: Expose the solid compound and a solution to a light source capable of
emitting both UV and visible light (e.g., Xenon lamp). A dark control sample should be stored
under the same conditions to differentiate between light-induced and thermal degradation.

Samples are collected at various time points and analyzed by a stability-indicating method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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